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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclopentanol

Cat. No.: B1282178

An In-depth Technical Guide to 1-
(Aminomethyl)cyclopentanol

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 1-(Aminomethyl)cyclopentanol, tailored for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

1-(Aminomethyl)cyclopentanol is an organic compound featuring a cyclopentane ring
substituted with both an aminomethyl and a hydroxyl group.[1] This structure imparts properties
of both amines and alcohols, such as the ability to form hydrogen bonds, which influences its
solubility in polar solvents.[1] It is primarily utilized as a building block or intermediate in the
synthesis of more complex pharmaceutical compounds.[1][2]

Table 1: Quantitative Data for 1-(Aminomethyl)cyclopentanol
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Property Value Source(s)
Molecular Formula CeH13NO [1112][3]
Molecular Weight 115.17 g/mol [2][3]
CAS Number 45511-81-7 [11[2][3]
1-(aminomethyl)cyclopentan-1-
IUPAC Name ( Yheyelop [3]
ol
Colorless liquid or light yellow
Appearance ) ) [1112]
crystalline solid
Solubility Soluble in water [1112]

Synthesis of 1-(Aminomethyl)cyclopentanol

Hydrochloride

A common method for the synthesis of 1-(Aminomethyl)cyclopentanol is through the

reduction of a cyclopentanone derivative.[3] The following is a detailed experimental protocol

for the synthesis of its hydrochloride salt starting from 1-hydroxycyclopentanecarbonitrile.

Experimental Protocol: Synthesis from 1-Hydroxycyclopentanecarbonitrile[2]

Materials:

Water

Cyclopentanone

Zinc bromide (ZnBrz2)

Trimethylsilyl cyanide (TMSCN)

Lithium aluminum hydride (LiAlHa)

Tetrahydrofuran (THF), anhydrous
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e 4M Sodium hydroxide (NaOH) aqueous solution
e Potassium hydroxide (KOH)

e Sodium sulfate (Na2S0a4)

o Methyl tert-butyl ether (MTBE)

e 4N Hydrochloric acid (HCI) in dioxane

» Diatomaceous earth

Procedure:

o Formation of Cyanohydrin:

o To a mixture of cyclopentanone (5.50 g, 65.0 mmol) and ZnBrz (0.20 g, 8.00 mmol), cooled
in an ice bath, slowly add TMSCN (10.0 mL, 73.4 mmol).

o Stir the reaction mixture at room temperature for 12 hours.
e Reduction of the Cyanohydrin:

o Slowly add the resulting cyanohydrin solution dropwise to a suspension of LiAlH4 (8.34 g,
219 mmol) in anhydrous THF (30.0 mL) at O °C.

o Heat the mixture to reflux for 1 hour.
e Work-up and Isolation:

o After the reaction is complete, cool the mixture to room temperature.

o

Under vigorous stirring, slowly and sequentially add water (10.0 mL), 4M NaOH aqueous
solution (10.0 mL), and water (10.0 mL).

o

Remove the insoluble material by filtration through a pad of diatomaceous earth.

[¢]

Separate the organic phase and dry it with KOH.
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o Decant the dried organic phase, dry it further over NazSOa, filter, and concentrate.

o Formation of the Hydrochloride Salt:

o Dissolve the residue in MTBE (100 mL).

o Add a 4N HCI solution in dioxane (10.0 mL) and stir at room temperature for 30 minutes.

o Collect the resulting white solid precipitate by filtration to yield 1-
(aminomethyl)cyclopentanol hydrochloride.

The following diagram illustrates the workflow for this synthesis.
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Step 1: Cyanohydrin Formation

Cyclopentanone + ZnBr2
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Add TMSCN at 0°C

Step 2: Reduction
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Caption: Workflow for the synthesis of 1-(aminomethyl)cyclopentanol hydrochloride.
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Biological Activity and Potential Applications

1-(Aminomethyl)cyclopentanol is recognized for its potential applications in the
pharmaceutical industry.[2] Research indicates that it may exhibit various biological activities,
including potential neuroprotective effects.[3] Its structural features make it a valuable
precursor in the synthesis of biologically active compounds, and its ability to potentially interact
with neurotransmitter systems suggests it could be a candidate for the development of
treatments for neurological disorders.[3] However, detailed studies elucidating the specific
mechanisms of action and signaling pathways for 1-(Aminomethyl)cyclopentanol are not
widely available in the public literature. Further research is necessary to fully understand its
pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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